Cas no 905668-09-9 (N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide)

• Product Name: N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide
• CAS No: 905668-09-9
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 6209740
• PubChem ID: 16822341
• Update Time: 2025-05-21

N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide
• 905668-09-9
• AKOS024658540
• N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-methoxybenzamide
• N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-methoxybenzamide
• F2539-1080

• Inchi： 1S/C20H20N2O5/c1-25-16-4-2-3-13(9-16)20(24)21-14-10-19(23)22(12-14)15-5-6-17-18(11-15)27-8-7-26-17/h2-6,9,11,14H,7-8,10,12H2,1H3,(H,21,24)
• InChI Key： PPABFGGAUZCQIF-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC2=C(C=1)OCCO2)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.1Ų

Additional information on N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide

Recent Advances in the Study of N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide (CAS: 905668-09-9)

The compound N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide (CAS: 905668-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and pyrrolidinone structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific protein targets involved in neurodegenerative diseases. In vitro and in vivo studies have demonstrated that N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide exhibits high affinity for certain receptors implicated in neuroinflammation and synaptic plasticity. These findings suggest its potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression.

Pharmacokinetic studies have further highlighted the compound's favorable bioavailability and metabolic stability. Researchers have employed advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to quantify its distribution and elimination profiles in animal models. The results indicate that the compound achieves sufficient plasma concentrations to exert its therapeutic effects while maintaining a relatively low risk of off-target interactions. These properties make it an attractive candidate for oral administration in clinical settings.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide. Experimental models of chronic inflammation have shown that the compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating key signaling pathways. This dual functionality—targeting both neurological and inflammatory pathways—underscores its versatility as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structural modifications to enhance its selectivity and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical trials.

In conclusion, N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-methoxybenzamide represents a compelling area of study in chemical biology and drug development. Its multifaceted pharmacological properties and robust pharmacokinetic profile position it as a promising candidate for addressing unmet medical needs in neurology and inflammation. Continued research and development will be essential to fully realize its therapeutic potential.